Cas no 1869460-12-7 (2-{[(Benzyloxy)carbonyl]amino}-3-(1-ethylcyclobutyl)propanoic acid)

• Product Name: 2-{[(Benzyloxy)carbonyl]amino}-3-(1-ethylcyclobutyl)propanoic acid
• CAS No: 1869460-12-7
• MF: C₁₇H₂₃NO₄
• MW: 305.36882519722
• CID: 5824904
• PubChem ID: 165802741
• Update Time: 2025-05-20

2-{[(Benzyloxy)carbonyl]amino}-3-(1-ethylcyclobutyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1300315
• 1869460-12-7
• 2-{[(benzyloxy)carbonyl]amino}-3-(1-ethylcyclobutyl)propanoic acid
• 2-{[(Benzyloxy)carbonyl]amino}-3-(1-ethylcyclobutyl)propanoic acid

• Inchi： 1S/C17H23NO4/c1-2-17(9-6-10-17)11-14(15(19)20)18-16(21)22-12-13-7-4-3-5-8-13/h3-5,7-8,14H,2,6,9-12H2,1H3,(H,18,21)(H,19,20)
• InChI Key： RKLJWTCWFYUCDK-UHFFFAOYSA-N
• SMILES： OC(C(CC1(CC)CCC1)NC(=O)OCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 305.16270821g/mol
• Monoisotopic Mass: 305.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 75.6Ų

Additional information on 2-{[(Benzyloxy)carbonyl]amino}-3-(1-ethylcyclobutyl)propanoic acid

Professional Introduction to 2-{[(Benzyloxy)carbonyl]amino}-3-(1-ethylcyclobutyl)propanoic Acid (CAS No. 1869460-12-7)

2-{[(Benzyloxy)carbonyl]amino}-3-(1-ethylcyclobutyl)propanoic acid, identified by its CAS number 1869460-12-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules that exhibit promising properties for use in drug development, particularly in the synthesis of novel therapeutic agents. The structural features of this molecule, including its benzyloxy and ethylcyclobutyl substituents, contribute to its unique chemical and biological characteristics, making it a valuable candidate for further research and application.

The benzyloxycarbonyl group in the molecular structure of 2-{[(Benzyloxy)carbonyl]amino}-3-(1-ethylcyclobutyl)propanoic acid plays a crucial role in its reactivity and stability. This group is commonly used in peptide coupling reactions and as a protecting group for amino acids during synthetic processes. Its presence in the molecule enhances the compound's suitability for applications in peptidomimetic chemistry, where it can serve as a precursor for the development of protease inhibitors and other bioactive peptides.

The 1-ethylcyclobutyl moiety is another key feature of this compound, contributing to its steric hindrance and influencing its pharmacokinetic properties. Cyclobutyl derivatives are known for their ability to improve drug solubility and metabolic stability, which are critical factors in the design of effective pharmaceuticals. The incorporation of the 1-ethylcyclobutyl group into the molecular framework of 2-{[(Benzyloxy)carbonyl]amino}-3-(1-ethylcyclobutyl)propanoic acid suggests potential benefits in terms of bioavailability and target specificity.

In recent years, there has been growing interest in the development of novel scaffolds for drug discovery, particularly those that combine structural elements from different chemical classes. The unique combination of benzyloxy, ethylcyclobutyl, and amino acid-like functionalities in 2-{[(Benzyloxy)carbonyl]amino}-3-(1-ethylcyclobutyl)propanoic acid positions it as a versatile building block for the synthesis of complex molecules. This compound has been explored in various research settings, including the development of kinase inhibitors, which are essential targets for treating cancers and inflammatory diseases.

The pharmacological potential of 2-{[(Benzyloxy)carbonyl]amino}-3-(1-ethylcyclobutyl)propanoic acid has been investigated through both computational modeling and experimental studies. Computational approaches have been used to predict its binding affinity to different protein targets, while experimental techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have provided insights into its molecular interactions. These studies have highlighted the compound's ability to modulate key biological pathways, making it a promising candidate for further development.

The synthesis of 2-{[(Benzyloxy)carbonyl]amino}-3-(1-< strong>cyclobutyl strong>)propanoic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The use of advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and enzymatic resolutions, has been crucial in achieving the desired molecular structure. These synthetic strategies not only enhance the efficiency of production but also allow for modifications that can fine-tune the biological activity of the compound.

Ongoing research into 2-{[(< strong >Benzyloxy strong >)carbonyl]amino}-3-(1-< strong >ethylcyclobutyl strong >)propanoic acid is focused on expanding its therapeutic applications. Preliminary studies have demonstrated its potential in inhibiting specific enzymes involved in disease pathways, such as cyclooxygenases (COX) and matrix metalloproteinases (MMPs). These enzymes are implicated in conditions ranging from pain and inflammation to cancer progression, making them attractive targets for drug intervention.

The development of new drugs often involves rigorous testing to evaluate their safety and efficacy. In vitro assays have been conducted to assess the cytotoxicity and pharmacological activity of 2-{[(< strong >Benzyloxy strong >)carbonyl]amino}-3-(1-< strong >ethylcyclobutyl strong >)propanoic acid, providing valuable data on its potential as a therapeutic agent. Additionally, preclinical studies are being planned to investigate its behavior in animal models, which will further validate its clinical relevance.

The versatility of 2-{[(< strong >Benzyloxy strong >)carbonyl]amino}-3-(1-< strong >ethylcyclobutyl strong >)propanoic acid extends beyond its direct application as a drug candidate. It serves as a valuable intermediate in synthetic chemistry, enabling the preparation of more complex molecules with tailored properties. This adaptability makes it an indispensable tool for researchers working on innovative drug discovery programs.

In conclusion, 2-{[(< strong >Benzyloxy strong >)carbonyl]amino}-3-(1-< strong >ethylcyclobutyl strong >)propanoic acid (CAS No. 1869460-12-7) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features, combined with its demonstrated biological activity, make it a compelling subject for further investigation. As research continues to uncover new applications and refine synthetic methodologies, this compound is poised to play an important role in the development of next-generation therapeutic agents.